Cas no 637771-88-1 (3,4-Piperidinediol,2-(hydroxymethyl)-,(2S,3S,4S)-(9CI))

• Product Name: 3,4-Piperidinediol,2-(hydroxymethyl)-,(2S,3S,4S)-(9CI)
• CAS No: 637771-88-1
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 1020103
• PubChem ID: 12085981
• Update Time: 2025-04-20

3,4-Piperidinediol,2-(hydroxymethyl)-,(2S,3S,4S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Piperidinediol,2-(hydroxymethyl)-,(2S,3S,4S)-(9CI)
• SCHEMBL14627660
• CHEMBL1818435
• BDBM50379031
• 637771-88-1

• Inchi： 1S/C6H13NO3/c8-3-4-6(10)5(9)1-2-7-4/h4-10H,1-3H2
• InChI Key： YZNNBIPIQWYLDM-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)CCN1

Computed Properties

• Exact Mass: 147.09000
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 72.72000
• LogP: -1.60880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines